Cas no 883555-12-2 ( )

  structure
  structure
Product name: 
CAS No:883555-12-2
MF:C10H10NO2F
MW:195.1903
CID:868447
PubChem ID:45074593

  Chemical and Physical Properties

Names and Identifiers

    • N-ACETYL-N-(2-FLUOROPHENYL)ACETAMIDE
    • AmbkkkkK244
    • 883555-12-2
    • AKOS006284999
    • DTXSID20662942
    •  
    • Inchi： InChI=1S/C10H10FNO2/c1-7(13)12(8(2)14)10-6-4-3-5-9(10)11/h3-6H,1-2H3
    • InChI Key： ATGOKUDTNWOJRK-UHFFFAOYSA-N
    • SMILES： CC(=O)N(C1=CC=CC=C1F)C(=O)C

Computed Properties

  • Exact Mass: 195.07000
  • Monoisotopic Mass: 195.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38000
  • LogP: 1.72510

  Related Literature

Additional information on  

测试

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